Cas no 1226405-69-1 (1-(2-chloro-6-fluorophenyl)propan-1-ol)

• Product Name: 1-(2-chloro-6-fluorophenyl)propan-1-ol
• CAS No: 1226405-69-1
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 4579148
• PubChem ID: 63894092
• Update Time: 2025-06-11

1-(2-chloro-6-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-fluorophenyl)propan-1-ol

• Inchi： 1S/C9H10ClFO/c1-2-8(12)9-6(10)4-3-5-7(9)11/h3-5,8,12H,2H2,1H3
• InChI Key： DNNYTGFHRGABPE-UHFFFAOYSA-N
• SMILES： C(C1=C(F)C=CC=C1Cl)(O)CC

Additional information on 1-(2-chloro-6-fluorophenyl)propan-1-ol

Introduction to 1-(2-Chloro-6-fluorophenyl)propan-1-ol (CAS No. 1226405-69-1)

1-(2-Chloro-6-fluorophenyl)propan-1-ol (CAS No. 1226405-69-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique chloro and fluoro substituents on the phenyl ring, exhibits a range of interesting properties that make it a valuable candidate for various research and development activities.

The molecular structure of 1-(2-chloro-6-fluorophenyl)propan-1-ol consists of a propyl alcohol group attached to a substituted phenyl ring. The presence of the chloro and fluoro groups imparts specific electronic and steric effects, which can influence the compound's reactivity, solubility, and biological activity. These properties have been extensively studied in both academic and industrial settings, leading to a deeper understanding of its potential uses.

In the pharmaceutical industry, 1-(2-chloro-6-fluorophenyl)propan-1-ol has shown promise as an intermediate in the synthesis of various drugs. Recent research has focused on its role in the development of new therapeutic agents for conditions such as cancer, neurological disorders, and cardiovascular diseases. For instance, studies have demonstrated that derivatives of this compound can exhibit potent anti-inflammatory and anti-cancer activities, making them attractive candidates for further investigation.

The chemical synthesis of 1-(2-chloro-6-fluorophenyl)propan-1-ol typically involves multi-step processes that include functional group transformations and protective group manipulations. One common synthetic route involves the reaction of 2-chloro-6-fluorobenzaldehyde with propargyl alcohol followed by reduction to form the desired product. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Beyond its use as a pharmaceutical intermediate, 1-(2-chloro-6-fluorophenyl)propan-1-ol has also found applications in other areas of chemistry. For example, it can serve as a building block for the synthesis of complex organic molecules with diverse functionalities. Its unique electronic properties make it a versatile reagent in organic synthesis, particularly in reactions involving nucleophilic substitution and addition.

In the context of environmental chemistry, the behavior of 1-(2-chloro-6-fluorophenyl)propan-1-ol in various media has been studied to assess its potential impact on ecosystems. Research has shown that this compound is relatively stable under ambient conditions but can undergo degradation through biotic and abiotic processes. Understanding these degradation pathways is crucial for ensuring the safe handling and disposal of the compound in industrial settings.

The safety profile of 1-(2-chloro-6-fluorophenyl)propan-1-ol is an important consideration for its use in both research and industrial applications. Toxicological studies have indicated that it exhibits low acute toxicity but may have long-term effects at higher concentrations. Therefore, appropriate safety measures should be implemented during handling and storage to minimize potential risks.

In conclusion, 1-(2-chloro-6-fluorophenyl)propan-1-ol (CAS No. 1226405-69-1) is a versatile compound with significant potential in various fields, including pharmaceuticals, organic synthesis, and environmental chemistry. Ongoing research continues to uncover new applications and properties of this compound, highlighting its importance in modern scientific endeavors.